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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C

Cat. No.: B1627281

For Researchers, Scientists, and Drug Development Professionals: Adherence to safety
protocols and proper chemical handling are critical in a laboratory setting. This guide provides a
detailed, step-by-step procedure for the safe disposal of Fmoc-Gly-OH-13C, an isotopically
labeled amino acid derivative used in peptide synthesis.

While Fmoc-Gly-OH is not classified as a highly hazardous substance, it is important to handle
it with care, as it can be an irritant.[1] The disposal of this compound, particularly the
isotopically labeled version, must comply with all local, state, and federal regulations.[2] This
guide is based on general principles of laboratory chemical waste management and
information from safety data sheets for similar compounds.

Key Safety and Hazard Information

Before handling Fmoc-Gly-OH-13C, it is essential to be aware of its potential hazards. While
specific quantitative toxicity data for the 3C labeled version is not readily available, the hazards
are expected to be similar to the unlabeled compound.
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Hazard Statement GHS Classification Precautionary Measures

Wear protective gloves, and a
lab coat. Wash hands

May be harmful if swallowed or thoroughly after handling. If

) ) ) H303, H313 )

in contact with skin. swallowed, rinse your mouth
with water and seek medical

advice.[2]

Avoid contact with skin.[1] In
o case of contact, wash
Causes skin irritation. H315 _ _ _
immediately with soap and

water.[3]

Wear safety glasses with side
) o shields.[1] If in contact with
Causes serious eye irritation. H319 ] ) )
eyes, rinse cautiously with

water for several minutes.[2]

Avoid breathing dust.[1]
May cause respiratory H335 Ensure adequate ventilation or
irritation. use a fume hood. If inhaled,

move to fresh air.[2][3]

Experimental Protocol: Disposal of Solid Fmoc-Gly-
OH-*C Waste

This protocol is designed to ensure the safe and compliant disposal of solid Fmoc-Gly-OH-13C
waste, minimizing environmental impact and protecting laboratory personnel.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

o Clearly labeled, sealable waste container for solid chemical waste.

» Access to a designated chemical waste storage area.
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Procedure:

o Wear Appropriate PPE: Before handling Fmoc-Gly-OH-13C waste, ensure you are wearing
safety goggles, a lab coat, and chemical-resistant gloves.

o Containerize Waste: Collect all solid Fmoc-Gly-OH-13C waste in a dedicated, clearly labeled,
and sealable container.

o The label should include the full chemical name: "Fmoc-Gly-OH-13C".

o Do not mix with other chemical waste unless explicitly permitted by your institution's waste
management guidelines.

e Segregate from Incompatible Waste: Store the waste container away from strong acids,
bases, and oxidizing agents.[4]

o Store in a Designated Area: The sealed waste container should be stored in a well-
ventilated, designated chemical waste storage area, away from general laboratory traffic.[4]

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the
collection and proper disposal of the waste.[4]

o Decontaminate and Dispose of Empty Containers:

o Thoroughly rinse empty Fmoc-Gly-OH-13C containers with a suitable solvent (e.g., acetone
or ethanol).

o Collect the rinsate as hazardous chemical waste.

o Once the container is clean and dry, deface the original label and dispose of it as regular
laboratory glass or plastic waste, in accordance with your institution's policies.[4]

Disposal Workflow
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Caption: Workflow for the proper disposal of Fmoc-Gly-OH-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Fmoc-Gly-OH-13C: A Safety and
Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627281#fmoc-gly-oh-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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